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Compound of Interest

Compound Name: Pentaborane

Cat. No.: B011624 Get Quote

Molecular Structure and Classification
Pentaborane(9) is a volatile, colorless liquid with a pungent odor, notable for its high reactivity

and unique molecular architecture.[1] The molecule adopts a square pyramidal geometry,

belonging to the C₄ᵥ point group.[1] This structure consists of an apical boron atom (B_apex)

situated above a square base of four boron atoms (B_base). Each of the five boron atoms is

bonded to a terminal hydrogen atom (H_t). Additionally, four bridging hydrogen atoms (H_b) are

located below the basal plane, connecting the four boron atoms of the base along its edges.[1]

[2]

Wade-Mingtian-Rudolph (WMR) Rules and nido
Classification
Boranes are classified based on their polyhedral skeletal structures using the Wade-Mingtian-

Rudolph (WMR) rules, also known as Polyhedral Skeletal Electron Pair Theory (PSEPT).[3]

This system categorizes clusters as closo, nido, arachno, or hypho, based on the number of

skeletal electron pairs (SEPs) available for framework bonding.[3]

For pentaborane(9), B₅H₉, the SEP count is determined as follows:

Total Valence Electrons: (5 Boron atoms × 3 valence e⁻) + (9 Hydrogen atoms × 1 valence

e⁻) = 24 electrons.
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Electrons for Terminal B-H Bonds: Each of the 5 Boron atoms is considered a B-H unit,

accounting for 5 × 2 = 10 electrons.

Skeletal Electrons: 24 (total) - 10 (terminal) = 14 skeletal electrons.

Skeletal Electron Pairs (SEPs): 14 skeletal electrons / 2 = 7 SEPs.

For a cluster with n boron atoms (here, n=5), a closo structure has n+1 SEPs, a nido structure

has n+2 SEPs, and an arachno structure has n+3 SEPs.[4] Since B₅H₉ has 7 SEPs, which

corresponds to n+2 (5+2=7), it is classified as a nidoborane. This means its structure is derived

from a parent closed polyhedron (closo structure) with one vertex removed. For n=5, the parent

closo structure would be a trigonal bipyramid, but the n+2 rule points to B₅H₉ being derived

from an octahedron ([B₆H₆]²⁻) with one vertex removed.
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Start: B₅H₉
Calculate Total Valence Electrons

(5 * 3) + (9 * 1) = 24 e⁻
Calculate Skeletal Electrons

24 - (5 B-H units * 2 e⁻) = 14 e⁻
Calculate Skeletal Electron Pairs (SEPs)

14 / 2 = 7 SEPs
Compare SEPs to 'n' (n=5)
Is SEP = n+1, n+2, or n+3?

Result: nido Structure
(7 = 5 + 2)

n+2
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Experimental Setup

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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